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Compound of Interest

Compound Name: URAT1 inhibitor 10

Cat. No.: B12381598 Get Quote

Essential Safety and Handling Guide for URAT1
Inhibitor 10
This guide provides immediate and essential safety, operational, and disposal information for

researchers, scientists, and drug development professionals handling URAT1 inhibitor 10.

Given that this compound is a potent bioactive molecule intended for research purposes,

adherence to strict laboratory safety protocols is imperative to mitigate potential risks.

Compound Properties
URAT1 inhibitor 10, also identified as Compound 23a, is a potent inhibitor of the urate

transporter 1 (URAT1).[1] The following table summarizes its key quantitative data.

Property Value Source

URAT1 IC50 0.052 µM [1]

OAT1 IC50 9.17 µM [1]

HepG2 Cytotoxicity IC50 > 64 µg/mL [1]

Health Hazard Information
While specific toxicology data for URAT1 inhibitor 10 is not extensively available, it is prudent

to handle it as a potentially hazardous compound. Similar bioactive small molecules may cause
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irritation to the skin, eyes, and respiratory tract. Ingestion or inhalation should be strictly

avoided. The provided data indicates low cytotoxicity in HepG2 cells, but this does not preclude

other potential health effects.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling URAT1 inhibitor
10. The following PPE is mandatory to prevent exposure.

PPE Category Specific Requirements

Hand Protection

Chemical-resistant gloves (e.g., nitrile) must be

worn at all times. Change gloves immediately if

contaminated.

Eye Protection
Safety glasses with side shields or goggles are

required to protect against splashes.

Skin and Body Protection

A laboratory coat must be worn and fully

buttoned. Ensure that skin is not exposed. For

procedures with a higher risk of aerosol

generation, consider additional protective

clothing.

Respiratory Protection

Work in a well-ventilated area, preferably within

a certified chemical fume hood, to avoid

inhalation of dust or aerosols. If a fume hood is

not available, a NIOSH-approved respirator may

be necessary for handling the solid compound.
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Operational Plan: Handling and Storage
Preparation of Stock Solutions

Preparation: All handling of the solid compound and preparation of solutions should be

conducted in a chemical fume hood.

Weighing: Use a precision balance within the fume hood. Handle the solid with care to avoid

generating dust.

Dissolving: The compound is typically supplied as a powder. For in vivo studies, an example

formulation is 5% DMSO, 30% PEG300, 5% Tween 80, and 60% Saline/PBS/ddH2O.[2]

Always add the solvent to the solid slowly.

Storage of Solutions: Stock solutions should be stored in tightly sealed vials. For long-term

storage, aliquoting is recommended to avoid repeated freeze-thaw cycles. Store at -20°C for

up to one year in solvent.[1]

Storage of Solid Compound
The solid form of URAT1 inhibitor 10 should be stored at -20°C for up to three years.[1] It is

shipped with blue ice or at ambient temperature.[1]

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical attention if irritation develops.

Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Ingestion: If swallowed, wash out mouth with water, provided the person is conscious. Call a

physician.

Disposal Plan
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All waste materials contaminated with URAT1 inhibitor 10 must be treated as hazardous

chemical waste.

Solid Waste: Contaminated items such as gloves, pipette tips, and empty vials should be

collected in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions containing the inhibitor should be collected in a clearly

labeled, sealed hazardous waste container. Do not dispose of down the drain.

Disposal: All hazardous waste must be disposed of in accordance with local, state, and

federal regulations. Contact your institution's environmental health and safety (EHS)

department for specific disposal procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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